Cas no 76467-15-7 ( )

• Product name: &nbsp
• CAS No: 76467-15-7
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 982684
• PubChem ID: 196467

  Chemical and Physical Properties

Names and Identifiers

• (3aR,5S,5aS,8S,8aS,9aR)-8-hydroxy-8a-(hydroxymethyl)-5-methyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-2-one
• rudmollin
• (+/-)-rudmollin
• AC1L51RQ
• NSC335664
• DTXSID60227271
• NSC-335664
• 76467-15-7
• NSC 335664
• Azuleno[6, decahydro-5-hydroxy-4a-(hydroxymethyl)-8-methyl-3-methylene-, [3aR-(3a.alpha.,4a.beta.,5.beta.,7a.alpha.,8.beta.,9a.alpha.)]-
• (3aR,4aS,5S,7aS,8S,9aR)-5-hydroxy-4a-(hydroxymethyl)-8-methyl-3-methylenedecahydroazuleno[6,5-b]furan-2(3H)-one
•  

• Inchi： InChI=1S/C15H22O4/c1-8-5-12-10(9(2)14(18)19-12)6-15(7-16)11(8)3-4-13(15)17/h8,10-13,16-17H,2-7H2,1H3/t8-,10+,11-,12+,13-,15+/m0/s1
• InChI Key： MRKDDZNWFZRYRN-DGAUTFDNSA-N
• SMILES： CC1CC2C(CC3(C1CCC3O)CO)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 266.15200
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 1.26370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ambrosanolides and secoambrosanolides